Cas no 2680870-20-4 (3-(methylamino)methylazetidin-3-ol, trifluoroacetic acid)

• Product Name: 3-(methylamino)methylazetidin-3-ol, trifluoroacetic acid
• CAS No: 2680870-20-4
• MF: C₇H₁₃F₃N₂O₃
• MW: 230.184932470322
• MDL: MFCD34186340
• CID: 5651713
• PubChem ID: 165942321
• Update Time: 2025-10-29

3-(methylamino)methylazetidin-3-ol, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680870-20-4
• EN300-28266470
• 3-[(methylamino)methyl]azetidin-3-ol; trifluoroacetic acid
• 3-(methylamino)methylazetidin-3-ol, trifluoroacetic acid

• MDL： MFCD34186340
• Inchi： 1S/C5H12N2O.C2HF3O2/c1-6-2-5(8)3-7-4-5;3-2(4,5)1(6)7/h6-8H,2-4H2,1H3;(H,6,7)
• InChI Key： ZBDCENAPQKVVFH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC1(CNC)CNC1

Computed Properties

• Exact Mass: 230.08782677g/mol
• Monoisotopic Mass: 230.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų

Additional information on 3-(methylamino)methylazetidin-3-ol, trifluoroacetic acid

3-(Methylamino)methylazetidin-3-ol, Trifluoroacetic Acid: A Comprehensive Overview

3-(Methylamino)methylazetidin-3-ol, Trifluoroacetic Acid is a compound with the CAS number 2680870-20-4. This compound is a derivative of azetidine, a four-membered ring structure that is closely related to pyrrolidine but with one less carbon atom. The presence of the methylamino group and the trifluoroacetic acid moiety makes this compound unique and potentially valuable in various chemical and pharmaceutical applications.

The azetidine ring system is known for its rigidity and strained structure, which can impart interesting chemical properties. The methylamino group attached to the azetidine ring introduces additional functionality, such as basicity and potential for hydrogen bonding. Trifluoroacetic acid, on the other hand, is a strong carboxylic acid with high acidity due to the electron-withdrawing effect of the trifluoromethyl group. This combination of structural features makes 3-(Methylamino)methylazetidin-3-ol, Trifluoroacetic Acid a versatile molecule with potential applications in drug design, catalysis, and materials science.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry. For instance, researchers have explored the use of azetidine-containing compounds as inhibitors of various enzymes, including kinases and proteases. The methylamino group in this compound could potentially act as a bioisostere for other nitrogen-containing groups, offering new avenues for drug design. Furthermore, the trifluoroacetic acid moiety could enhance the stability and bioavailability of the compound, making it an attractive candidate for pharmaceutical applications.

In terms of synthesis, 3-(Methylamino)methylazetidin-3-ol can be prepared through various methods, including ring-closing reactions and nucleophilic substitution. The introduction of the trifluoroacetic acid group typically involves esterification or amidation reactions, depending on the desired functionalization. These synthetic routes are well-established and can be optimized to achieve high yields and purity.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 197 g/mol, and it has a melting point around 150°C. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile but has limited solubility in water. These properties make it suitable for use in organic synthesis and chromatographic separations.

From an environmental perspective, Trifluoroacetic Acid-containing compounds have raised concerns due to their persistence in the environment. However, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing such compounds. Researchers are exploring ways to minimize waste and reduce the environmental footprint of these processes.

In conclusion, 3-(Methylamino)methylazetidin-3-ol, Trifluoroacetic Acid (CAS No: 2680870-20-4) is a promising compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers working in drug discovery, catalysis, and materials science. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in both academic research and industrial applications.